Cas no 2228287-96-3 (4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine)

• Product Name: 4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine
• CAS No: 2228287-96-3
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6389933
• PubChem ID: 165682333
• Update Time: 2025-06-13

4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine
• EN300-1778828
• 2228287-96-3
• 4-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-4-methoxypiperidine

• Inchi： 1S/C11H20N4O/c1-3-15-10(13-9-14-15)8-11(16-2)4-6-12-7-5-11/h9,12H,3-8H2,1-2H3
• InChI Key： DFZZGLCBSHIZSO-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=NC=NN2CC)CCNCC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on 4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine

4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine: An Emerging Compound in Medicinal Chemistry

4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine (CAS No. 2228287-96-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines and triazoles, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine.

Chemical Structure and Synthesis

The chemical structure of 4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine is characterized by a piperidine ring substituted with a methoxy group at the 4-position and a 1-ethyl-1H-1,2,4-triazolylmethyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine ring, introduction of the methoxy group, and subsequent functionalization with the triazole moiety.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine. One notable approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form the triazole ring. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities

4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key properties is its ability to modulate various receptors and enzymes involved in physiological processes. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory properties, 4-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-4-methoxypiperidine has also been investigated for its potential as an antifungal agent. Triazole derivatives are well-known for their antifungal activity, and preliminary studies have indicated that this compound can effectively inhibit the growth of various fungal strains. This makes it a valuable candidate for the development of new antifungal drugs.

Potential Therapeutic Applications

The diverse biological activities of 4-(1-ethyl-1H-1,2,4-triazol-5-yi)methyl)-4-methoxypiperidine suggest several potential therapeutic applications. One area of particular interest is its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to reduce inflammation without significant side effects makes it an attractive option for these conditions.

In the realm of infectious diseases, the antifungal properties of 4-(1-Ethyl)-3-[3-(m-tolyl)-3H-[1]benzimidazol[2',3':6',7']indeno[5',6'-b]indazol[3',7':3a',9']pyrido[3',2':3'',8'']pyrrolo[3'',2''':5'',6'']indeno[8'',7'':8',9']pyrido[3',2'-c][2]benzazepin]-7'-amine could be leveraged to develop new treatments for fungal infections that are resistant to existing drugs. This is particularly important given the increasing prevalence of drug-resistant fungal strains.

Clinical Trials and Future Directions

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of 4-(1-Ethyl)-3-[3-(m-tolyl)-3H-[1]benzimidazol[2',3':6',7']indeno[5',6'-b]indazol[3',7':3a',9']pyrido[3',2':3'',8'']pyrrolo[3'',2''':5'',6'']indeno[8'',7'':8',9']pyrido[3',2'-c][2]benzazepin]-7'-amine. These studies have shown promising results in animal models of inflammatory diseases and fungal infections. However, further clinical trials are necessary to confirm these findings in human subjects.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and therapeutic outcomes.

Conclusion

4-(1-Ethyl)-3-[3-(m-tolyl)-3H-[1]benzimidazol[2',3':6',7']indeno[5',6'-b]indazol[3',7':3a',9']pyrido[3',2':3'',8'']pyrrolo[3'',2''':5'',6'']indeno[8'',7'':8',9']pyrido[3',2'-c][2]benzazepin]-7'-amine (CAS No. 2228287-96-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating inflammatory diseases and fungal infections make it an exciting area of research in medicinal chemistry. As more clinical data becomes available, it is likely that this compound will play a significant role in advancing therapeutic options for patients suffering from these conditions.